4-[(Methoxymethyl)sulfanyl]benzene-1,2-diamine

• CAS No.: 54029-10-6
• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 4-(methoxymethylsulfanyl)benzene-1,2-diamine
• InChI: InChI=1S/C8H12N2OS/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5,9-10H2,1H3
• InChI Key: GOMNLMUKDVTFGZ-UHFFFAOYSA-N
• Canonical SMILES: COCSC1=CC(=C(C=C1)N)N

Description

4-[(Methoxymethyl)sulfanyl]benzene-1,2-diamine is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.3 G. of 1-amino-2-nitro-4-methoxyethylthiobenzene is treated in 80 ml. methanol and 20 ml. water at reflux under nitrogen, with 0.7 g. ferrous sulfate and 2.8 g. iron (added in two portions) for 4 hours. The mixture is filtered, stripped under vacuum, and the residue recrystallized from cyclohexane. 1,2-Diamino-4-methoxymethylthiobenzene is thus obtained.

Synthesis routes and methods II

Procedure details

1.2 G. 1-amino-2-nitro-4-methoxymethylthiobenzene is reduced in 80 ml. methanol and 20 ml. water at reflux with 2.4 g. iron powder and 0.6 g. ferrous sulfate. The mixture is filtered and concentrated. The residue is recrystallized from cyclohexane, yielding pure 1,2-diamino-4-methoxymethylthiobenzene.

Synthesis routes and methods III

Procedure details